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Compound of Interest

Compound Name: 2-Hydrazinylpyridin-3-amine
CAS No.: 30962-77-7
Cat. No.: B3051096

Get Quote

\ J

CAS Number: 30962-77-7 Synonyms: 3-Amino-2-hydrazinopyridine; (3-Aminopyridin-2-
yl)hydrazine Molecular Formula: CsHsN4 Molecular Weight: 124.14 g/mol [1]

Chemical Identity & Structural Significance

2-Hydrazinylpyridin-3-amine is a bifunctional heterocyclic building block characterized by a
pyridine core substituted with an amine group at the C3 position and a hydrazine moiety at the
C2 position. This specific substitution pattern is chemically significant because the ortho-
arrangement of the nucleophilic amino and hydrazine groups creates a "1,4-dinucleophilic”
system (counting the hydrazine terminal nitrogen), which is perfectly positioned for
condensation reactions to form fused bicyclic systems.

Key Physicochemical Properties
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Property Data Note

Appearance Off-white to pale yellow solid Oxidizes upon air exposure
Melting Point 168-172 °C (decomp.) Typical for hydrazinopyridines
Solubility DMSO, Methanol, dilute acid Poor solubllity in non-polar

solvents

o Hydrazine group is basic but
~6.5 (pyridine N), ~3.5 ]
pKa (est) i less so than alkyl hydrazines
(hydrazine) o
due to delocalization

Synthetic Pathways

The synthesis of 2-hydrazinylpyridin-3-amine relies on Nucleophilic Aromatic Substitution
(SNAr). Unlike simple 2-chloropyridine, the precursor 2-chloro-3-aminopyridine contains an
electron-donating amino group at C3. This deactivates the ring towards nucleophilic attack at
C2, requiring more vigorous conditions (higher temperature or longer reaction times) compared
to electron-deficient analogs.

Primary Synthetic Route: SNAr Displacement

The most reliable industrial and laboratory method involves the displacement of the chlorine
atom in 2-chloro-3-aminopyridine by hydrazine hydrate.

Reaction Logic:

e Substrate: 2-Chloro-3-aminopyridine (CAS 6298-19-7).

» Nucleophile: Hydrazine hydrate (N2Ha-Hz20).

» Solvent: Ethanol, n-Butanol, or neat hydrazine (if high temp required).

e Mechanism: The hydrazine nitrogen attacks the C2 position, forming a Meisenheimer-like
intermediate stabilized by the ring nitrogen. Chloride is then eliminated, restoring aromaticity.
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Figure 1: SNAr synthesis pathway.[2] The electron-donating C3-amino group necessitates
forcing conditions (reflux) to overcome ring deactivation.

Reactivity & Applications in Drug Discovery

The primary utility of 2-hydrazinylpyridin-3-amine lies in its ability to serve as a precursor for
[1,2,4]triazolo[4,3-a]pyridines. This fused scaffold is a bioisostere of quinoline and is widely
found in kinase inhibitors (e.g., p38 MAP kinase inhibitors) and receptor antagonists (e.g.,
adenosine receptors).

Cyclization Logic

The reaction with "one-carbon" electrophiles (orthoesters, carboxylic acids, or phosgene
equivalents) triggers a cyclization involving the hydrazine terminal nitrogen and the pyridine
ring nitrogen.

Pathway A: Triazolopyridine Formation Reaction with orthoformate or formic acid yields the
parent [1,2,4]triazolo[4,3-a]pyridin-8-amine. The C3-amino group remains available for further
derivatization (e.g., amide coupling), allowing medicinal chemists to build "tail" regions for
protein binding pockets.

Pathway B: Pyridotriazine Formation Reaction with 1,2-dicarbonyls (like glyoxal) can lead to
pyrido[2,3-€e][1,2,4]triazines, utilizing both the hydrazine and the C3-amine.
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Figure 2: Divergent synthesis pathways. The compound serves as a "linchpin” for fusing 5- or

6-membered rings onto the pyridine core.

Experimental Protocol: Synthesis & Validation

Note: Hydrazines are toxic and potential carcinogens. All operations must be performed in a

fume hood.

Protocol: Preparation from 2-Chloro-3-aminopyridine

Objective: Synthesize 2-hydrazinylpyridin-3-amine on a 10 mmol scale.

e Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

e Reagents:

o 2-Chloro-3-aminopyridine: 1.28 g (10 mmol)

o Hydrazine Hydrate (80% or 98%): 5.0 mL (~80-100 mmol, 8-10 equivalents). Excess is
critical to prevent dimer formation (bis-pyridyl hydrazine).

o Solvent: Ethanol (10 mL) or n-Butanol (for higher reflux temp if reaction is slow).

e Reaction:
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[e]

Dissolve the chloropyridine in the solvent.[3][4]

o

Add hydrazine hydrate dropwise at room temperature.

[¢]

Heat to reflux (approx. 80°C for EtOH, 118°C for n-BuOH) for 6—12 hours.

[¢]

Monitoring: Check by TLC (System: 10% MeOH in DCM). The starting material (higher Rf)
should disappear.

o Work-up:
o Cool the mixture to 0°C. The product may precipitate directly.
o If precipitated: Filter the solid, wash with cold ethanol (2 x 5 mL) and diethyl ether.

o If not precipitated: Concentrate under reduced pressure to remove solvent and excess
hydrazine. Triturate the residue with cold ether/hexane to induce crystallization.

 Purification: Recrystallization from ethanol or toluene is standard if high purity is required.

Self-Validating Analytical Checkpoints

Test Expected Result Failure Mode Analysis

) Multiple spots: Likely bis-
Single spot, lower Rf than SM, o ) i
substitution (dimer) if

TLC stains with Ninhydrin (amine) ) ]
) ) hydrazine equivalents were too
and Anisaldehyde (hydrazine).
low.
Peaks for pyridine protons Missing -NHNH: peaks:
1H NMR (DMSO-ds) (3H). Broad singlets for -NHz Oxidation to azo compound or
(C3) and -NHNH2z (C2). incomplete reaction.

[M+H]* = 217: Indicates
Mass Spec (ESI+) [M+H]* = 125.08 formation of dimer (bis(3-
aminopyridin-2-yl)amine).

Safety & Handling

o Toxicity: Hydrazine derivatives are suspected carcinogens and skin sensitizers.
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 Stability: The free base is prone to oxidation (turning brown/red). Store under inert gas
(Nitrogen/Argon) at -20°C for long-term stability.

» Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless
intended for reaction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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